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Compound of Interest

Compound Name: Chloroacetyl chloride-13C2
CAS No.: 286367-76-8
Cat. No.: B580289
Get Quote
. J

Introduction: The Isotopic Imperative

Chloroacetyl chloride-13C2 (CAS: 286367-76-8) is not merely a hazardous reagent; it is a
high-value isotopic labeling tool primarily used in the synthesis of stable isotope-labeled
internal standards (SIL-1S) for LC-MS/MS quantitation of drugs (e.g., Lidocaine-13C2, various
acetanilides).

Unlike its natural abundance counterpart, the handling of the

isotopologue requires a dual-threat mitigation strategy:

» Personnel Safety: Protection against severe lachrymatory and corrosive effects.

* Asset Protection: Prevention of hydrolytic degradation, which renders the expensive isotopic
label useless.

This guide synthesizes standard Safety Data Sheet (SDS) parameters with field-proven "zero-
loss" handling protocols.
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Application Workflow

The following diagram illustrates the typical workflow where this reagent is critical, highlighting
the points of maximum risk.
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Figure 1: Critical path for Chloroacetyl Chloride-13C2 usage. Red pathways indicate failure
modes due to moisture ingress.

Physicochemical & Hazard Profile

The substitution of
with

increases the molecular weight but leaves the chemical reactivity—and toxicity—identical to the
unlabeled compound.

Key Data Summary
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Property

Value

Context

CAS Number

286367-76-8

Specific to ngcontent-ng-
€1352109670="" _nghost-ng-
€1270319359="" class="inline

ng-star-inserted">

labeled form.[1][2]

Molecular Weight

~114.93 g/mol

vs. 112.94 g/mol for natural

abundance.

Boiling Point

105-106 °C

Volatile; generates corrosive

vapors easily.

Appearance

Colorless to yellow liquid

Yellowing indicates

decomposition (HCI formation).

Odor Threshold

< 0.05 ppm

Lachrymator. Detectable
before lethal limits, but

desensitization occurs.

Flash Point

None (Non-combustible)

However, reaction with metal

releases flammable

Mechanism of Toxicity

The danger of Chloroacetyl chloride lies in its bifunctional nature. It is an acylating agent and

an alkylating agent.

o Immediate Hydrolysis: Upon contact with moist mucous membranes (eyes, lungs), it

hydrolyzes to release Hydrochloric Acid (HCI) and Chloroacetic Acid-13C2.

o Protein Alkylation: The chloro- group is a good leaving group, allowing the molecule to

alkylate DNA and proteins, leading to delayed tissue damage and potential genotoxicity.
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Figure 2: Mechanism of hydrolytic toxicity. The release of HCI causes immediate burns, while
Chloroacetic acid contributes to systemic toxicity.

Operational Protocol: The "Zero-Moisture" Standard

Because the

isotope is high-value, standard fume hood handling is often insufficient due to atmospheric
moisture risks.

Storage Requirements

e Primary: Store under inert gas (Argon or Nitrogen) in a dedicated flammables/corrosives
cabinet.

e Secondary: Seal the bottle with Parafiim® or electrical tape to prevent diffusive moisture
ingress.

o Temperature: Refrigeration is recommended (+2°C to +8°C) to lower vapor pressure, but
warm to room temperature before opening to prevent condensation.
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Transfer Protocol (Syringe Technique)

Goal: Transfer reagent without exposing the bulk stock to air.

Preparation: Purge a clean, dry Schlenk flask with

. Ensure all glassware is oven-dried (>120°C for 2 hours).

e Pressure Equalization: Insert a needle connected to an inert gas line (bubbler) into the
septum of the reagent bottle to provide positive pressure.

o Aspiration: Use a gas-tight glass syringe (Hamilton type) with a PTFE-tipped plunger. Flush
the syringe with

three times.
o Draw: Withdraw the required volume of Chloroacetyl chloride-13C2.

o Transfer: Inject directly into the reaction vessel through a septum.

o Cleanup: Immediately rinse the syringe with anhydrous dichloromethane (DCM) into a waste
container containing a quench solution (see Section 4).

Expert Insight: Never pour this reagent. Pouring creates a large surface area for hydrolysis and

releases significant fumes. Always use positive-pressure syringe transfer or a cannula.

Emergency Response & Decontamination

Standard spill responses (water wash) can exacerbate the situation due to the exothermic
hydrolysis reaction.

The "Dry Response" Decision Tree

Do not use water on the concentrated chemical.
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Figure 3: Emergency response logic. Water is strictly prohibited as a primary response agent.

Decontamination Solution

For glassware and syringe cleaning, prepare a Quench Solution:
e 50% Water

e 40% Ice

e 10% Sodium Bicarbonate (

) or Dilute Sodium Hydroxide (
)

Procedure: Slowly add the contaminated solvent/reagent to the quench solution while stirring.
Expect fizzing (

) and heat. Check pH to ensure neutrality before disposal.
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Regulatory & Exposure Limits

Adherence to exposure limits is mandatory. Note that "labeled" compounds fall under the same
regulatory scrutiny as their unlabeled parents.

Agency Limit Type Value Note
Extremely low
NIOSH REL (TWA) 0.05 ppm
threshold.
Skin notation (absorbs
ACGIH TLV 0.05 ppm _
through skin).
] Rapid onset of
IDLH Immediate Danger 100 ppm

pulmonary edema.

PPE Requirements:

o Respiratory: If outside a glove box, a full-face respirator with Acid Gas (yellow) and Organic
Vapor (black) cartridges is required.

» Skin: Silver Shield® (Laminate) gloves are preferred. Standard Nitrile provides only splash
protection and degrades quickly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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